Cas no 2228400-08-4 (methyl 1-methyl-5-(prop-2-enoyl)-1H-pyrrole-2-carboxylate)

• Product Name: methyl 1-methyl-5-(prop-2-enoyl)-1H-pyrrole-2-carboxylate
• CAS No: 2228400-08-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6386160
• PubChem ID: 165784825
• Update Time: 2025-11-06

methyl 1-methyl-5-(prop-2-enoyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(prop-2-enoyl)-1H-pyrrole-2-carboxylate
• 2228400-08-4
• EN300-1728526

• Inchi： 1S/C10H11NO3/c1-4-9(12)7-5-6-8(11(7)2)10(13)14-3/h4-6H,1H2,2-3H3
• InChI Key： QNIODRAONHUBND-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C(C=C)=O)N1C)=O

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.3Ų

Additional information on methyl 1-methyl-5-(prop-2-enoyl)-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 1-methyl-5-(prop-2-enoyl)-1H-pyrrole-2-carboxylate (CAS No. 2228400-08-4)

Methyl 1-methyl-5-(prop-2-enoyl)-1H-pyrrole-2-carboxylate (CAS No. 2228400-08-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This compound, characterized by its unique pyrrole backbone and acrylate functionality, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure, which includes a methyl ester group and a propenoyl moiety, makes it particularly valuable for researchers exploring novel heterocyclic compounds and bioactive intermediates.

In recent years, the demand for functionalized pyrroles like methyl 1-methyl-5-(prop-2-enoyl)-1H-pyrrole-2-carboxylate has surged due to their applications in drug discovery and development. The compound's ability to undergo Michael addition reactions and polymerization makes it a key player in the design of pharmaceutical scaffolds and polymeric materials. Researchers are particularly interested in its potential to contribute to the development of targeted therapies and smart materials, aligning with the growing trend of personalized medicine and sustainable technologies.

The synthesis of methyl 1-methyl-5-(prop-2-enoyl)-1H-pyrrole-2-carboxylate typically involves multi-step organic reactions, including esterification and acylations. Its CAS No. 2228400-08-4 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in cutting-edge research. The compound's stability under various conditions and its compatibility with green chemistry principles further enhance its appeal to scientists aiming to reduce environmental impact while maintaining high efficiency in synthetic processes.

One of the most discussed topics in relation to this compound is its role in click chemistry and bioorthogonal reactions. These methodologies are revolutionizing the way researchers label and track biomolecules in live cells, a hot topic in bioconjugation and diagnostic imaging. The propenoyl group in methyl 1-methyl-5-(prop-2-enoyl)-1H-pyrrole-2-carboxylate is particularly reactive, enabling efficient conjugation with thiols and amines, which is critical for developing next-generation biomarkers and therapeutic agents.

From an industrial perspective, methyl 1-methyl-5-(prop-2-enoyl)-1H-pyrrole-2-carboxylate is also gaining traction in the development of advanced coatings and adhesives. Its ability to form cross-linked networks upon polymerization makes it a candidate for creating durable and flexible materials. This aligns with the increasing consumer demand for eco-friendly and high-performance products, a trend driven by global sustainability initiatives.

In summary, methyl 1-methyl-5-(prop-2-enoyl)-1H-pyrrole-2-carboxylate (CAS No. 2228400-08-4) is a multifaceted compound with broad applications across scientific and industrial domains. Its unique chemical properties and compatibility with modern synthetic techniques position it as a valuable asset in the ongoing quest for innovation in life sciences and material engineering. As research continues to uncover new potentials for this molecule, its significance in both academic and commercial settings is expected to grow exponentially.